BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Preparation of Capmatinib
Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Capmatinib

Cat. No.: B1663548

Introduction

Capmatinib is a potent and selective, ATP-competitive inhibitor of the c-MET receptor tyrosine
kinase.[1][2][3] The c-MET pathway plays a crucial role in cell proliferation, survival, motility,
and invasion.[4] Aberrant activation of this pathway, often through mutations (like MET exon 14
skipping), amplification, or overexpression, is a known driver in various cancers, including non-
small cell lung cancer (NSCLC).[5][6] Capmatinib blocks the phosphorylation of the c-MET
receptor, thereby inhibiting downstream signaling cascades such as the PI3K/AKT, RAS/MAPK,
and STAT pathways.[5][6][7] Due to its targeted mechanism, Capmatinib is a valuable tool for
in vitro and in vivo cancer research. Proper preparation and storage of Capmatinib stock
solutions are critical for ensuring experimental reproducibility and accuracy. This document
provides a detailed protocol for preparing a Capmatinib stock solution using Dimethyl
Sulfoxide (DMSO).

Physicochemical Properties of Capmatinib

A summary of the key physicochemical properties of Capmatinib is presented below. This data
is essential for accurate stock solution preparation.
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Property Value Source
Molecular Formula C23H17FNeO [2][5]
Molecular Weight 412.42 g/mol [1][2][8]
CAS Number 1029712-80-8 [2]
Appearance Light yellow to yellow solid [2]

5-14 mg/mL (approx. 12 - 34

Solubility in DMSO [1][2]
mM)

Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of Capmatinib in DMSO.
1. Materials and Equipment

o Capmatinib powder (purity >98%)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber-colored microcentrifuge tubes or vials

» Sterile, calibrated micropipettes and tips

e \ortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions
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o Capmatinib is a potent compound. Handle with care in a designated area, such as a
chemical fume hood.

» Avoid inhalation of powder and direct contact with skin and eyes.

o DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.
Always wear appropriate gloves and handle with caution.

¢ Consult the Safety Data Sheet (SDS) for Capmatinib before use.
3. Step-by-Step Protocol for 10 mM Stock Solution
Step 1: Calculation

To prepare a 10 mM stock solution, calculate the required mass of Capmatinib using its
molecular weight (412.42 g/mol ).

e Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol)

Example Calculation for 1 mL of 10 mM Stock Solution:

Parameter Value
Desired Concentration 10 mM
Desired Volume 1mL
Molecular Weight 412.42 g/mol
Calculated Mass 4.1242 mg

Step 2: Weighing Capmatinib
e Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.
o Carefully weigh out 4.12 mg of Capmatinib powder directly into the tube.

Step 3: Dissolution
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e Using a calibrated micropipette, add 1 mL of fresh, anhydrous DMSO to the tube containing
the Capmatinib powder.

e Cap the tube securely and vortex thoroughly for 2-3 minutes until the powder is fully
dissolved.

 Visually inspect the solution against a light source to ensure there are no visible particles.

e Troubleshooting: If the compound does not dissolve completely, sonication for 5-10 minutes
or gentle warming in a water bath (up to 60°C) can aid dissolution.[2][9] Always use fresh,
moisture-free DMSO, as absorbed moisture can reduce solubility.[1]

Step 4: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile amber or light-protecting
tubes.[8]

o Store the aliquots under the appropriate conditions as summarized in the table below.

Storage Type Temperature Duration

Powder -20°C Up to 3 years[2][8]
Stock Solution in DMSO -80°C Up to 2 years[2][9]
Stock Solution in DMSO -20°C Up to 1 year[2][9]

Protocol: Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to a final
working concentration in cell culture medium.

1. Calculation for Dilution
Use the M1V1 = M2V2 formula for dilution calculations.

e M1: Concentration of stock solution (e.g., 10 mM)
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» V1: Volume of stock solution to add

e M2: Desired final concentration (e.g., 10 uM)

e V2: Final volume of culture medium

Example: Preparing 1 mL of 10 uM working solution:

» Convert concentrations to the same units: 10 mM = 10,000 pM.
e (10,000 pM) x V1 = (10 puM) x (1000 pL)

e V1= (10 pM x 1000 pL) / 10,000 pM

e V1=1pL

2. Procedure

e Add 1 pL of the 10 mM Capmatinib stock solution to 999 uL of pre-warmed cell culture
medium.

« Mix immediately and thoroughly by gentle pipetting or swirling to prevent precipitation.

e Important: The final concentration of DMSO in the culture medium should typically be kept
below 0.5% (and ideally below 0.1%) to avoid solvent-induced cellular toxicity. Always run a
vehicle control (medium with the same final concentration of DMSO) in your experiments.

Visualization of Capmatinib's Mechanism of Action

Capmatinib functions by inhibiting the c-MET receptor, thereby blocking the activation of
multiple downstream oncogenic signaling pathways.
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Caption: Mechanism of Capmatinib action on the c-MET signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-dmso-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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